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Compound of Interest

Compound Name: 2,6-Dimethyloctane-1,6-diol

Cat. No.: B15477098

This technical guide provides a comprehensive overview of 2,6-Dimethyloctane-1,6-diol,
including its chemical identity, physicochemical properties, and relevant experimental protocols.
This document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identity

The CAS number for 2,6-Dimethyloctane-1,6-diol is 36809-42-4. It is important to distinguish
this compound from its structural isomers and related derivatives, which possess different CAS
numbers and potentially different chemical and biological properties.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,6-Dimethyloctane-
1,6-diol and related compounds for comparative analysis. Data for the primary compound of
interest is limited; therefore, properties of structurally similar molecules are included to provide
context.
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2,6-
2,6- 2,6- 2,6- 2,6- )
. . . . Dimethyl-7-
Property Dimethyloct Dimethyloct Dimethyloct Dimethyloct
. . . octene-2,6-
ane-1,6-diol ane ane-1,3-diol ane-1,8-diol diol
io
2051-30-1[1] _ _ 55684-98-
CAS Number  36809-42-4 Not Available Not Available
[21[3] 5[4]
Molecular
C10H2202 C10H22[2][3] C10H2202[5] C10H2202[6] C10H2002
Formula
Molecular
Weight ( 174.28 142.28[2] 174.28[5] 174.28[6] 172.26
g/mol)
Boiling Point ) ) ) )
0 Not Available 158[7] Not Available Not Available Not Available
Density _ _ _ _
Not Available 0.73[7] Not Available Not Available Not Available
(g/cm?3)
Flash Point ) ) ) )
0 Not Available  34[7] Not Available Not Available Not Available
Water ] 89.16 ug/L[7] ] ) 3.28 g/L
- Not Available Not Available Not Available .
Solubility [8] (Predicted)[9]
5.49 2.3 2.2 165
LogP Not Available Estimated Computed Computed '
J ( ) ( P ) ( P ) (Predicted)[9]
[7] [5] [6]

Experimental Protocols

While specific experimental protocols for the synthesis of 2,6-Dimethyloctane-1,6-diol are not
readily available in the searched literature, a detailed synthesis for a closely related compound,
2,6-dimethyloctane, is described. This procedure, involving the hydrogenation of geraniol,
provides a valuable reference for a potential synthetic route.

Synthesis of 2,6-Dimethyloctane from Geraniol[10]
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This protocol outlines the chemical conversion of geraniol to 2,6-dimethyloctane via direct
hydrogenation.

Materials:

e Geraniol

» Palladium on carbon (5% Pd)
o Tetrahydrofuran (THF)

e Hexane

e Hydrogen gas

» Ethanol

Procedure:

e Hydrogenation of Geraniol:

o In a suitable reaction vessel, dissolve geraniol (184 g, 1.19 mol) in tetrahydrofuran (700
mL).

o Add palladium on carbon (5.09 g, 5% Pd) to the solution.

o Carry out the hydrogenation at room temperature for 15 hours under a hydrogen
atmosphere.

o Catalyst Removal and Solvent Evaporation:

o After the reaction is complete, filter the mixture to remove the palladium on carbon
catalyst.

o Wash the filter cake with hexane.
o Remove the THF and hexane from the filtrate by rotary evaporation.

 Purification by Vacuum Distillation:
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o Separate the reaction mixture by vacuum distillation to obtain two fractions: the alcohol
product (3,7-dimethyloctan-1-ol) and a mixture of 3,7-dimethyloct-2-ene and 2,6-
dimethyloctane.

e Reduction to 2,6-Dimethyloctane:

o Reduce the isolated octane/octene mixture with hydrogen gas in the presence of fresh
Pd/C (1.69 g, 5% Pd). This reduction is carried out neat, with a small amount of ethanol
used to rinse the starting material into the reaction vessel.

o Conduct the reaction in a Parr shaker for 20 hours.
o Final Isolation and Purification:

Filter the reaction mixture and wash the filter cake with hexane.

[e]

[e]

Concentrate the crude product by rotary evaporation.

o

Isolate the final product, 2,6-dimethyloctane, by vacuum distillation at 83-86 °C and 70 mm
Hg.

o

The reported yield is 40 g (30%).
Product Characterization:

o The identity of the product can be confirmed using Nuclear Magnetic Resonance (NMR) and
Gas Chromatography-Mass Spectrometry (GC/MS).

Visualizations
Logical Relationship of 2,6-Dimethyloctane Diol Isomers

The following diagram illustrates the structural relationships between 2,6-Dimethyloctane-1,6-
diol and its related isomers.
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Structural relationships of 2,6-Dimethyloctane derivatives.
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Experimental Workflow for the Synthesis of 2,6-Dimethyloctane

This diagram outlines the key steps in the synthesis of 2,6-dimethyloctane from geraniol, as
detailed in the experimental protocol section.
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Workflow for the synthesis of 2,6-dimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,6-Dimethyloctane-1,6-
diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15477098#2-6-dimethyloctane-1-6-diol-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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